Ca-074Me Ca-074Me Ca-074Me is a selective and cell-permeable inhibitor of cathepsin B.
Brand Name: Vulcanchem
CAS No.: 147859-80-1
VCID: VC0522461
InChI: InChI=1S/C19H31N3O6/c1-5-9-20-16(23)14-15(28-14)17(24)21-13(11(3)6-2)18(25)22-10-7-8-12(22)19(26)27-4/h11-15H,5-10H2,1-4H3,(H,20,23)(H,21,24)/t11-,12-,13-,14-,15-/m0/s1
SMILES: CCCNC(=O)C1C(O1)C(=O)NC(C(C)CC)C(=O)N2CCCC2C(=O)OC
Molecular Formula: C19H30N2O6
Molecular Weight: 382.45

Ca-074Me

CAS No.: 147859-80-1

Inhibitors

VCID: VC0522461

Molecular Formula: C19H30N2O6

Molecular Weight: 382.45

Purity: >98% (or refer to the Certificate of Analysis)

Ca-074Me - 147859-80-1

CAS No. 147859-80-1
Product Name Ca-074Me
Molecular Formula C19H30N2O6
Molecular Weight 382.45
IUPAC Name methyl (2S)-1-[(2S,3S)-3-methyl-2-[[(2S,3S)-3-(propylcarbamoyl)oxirane-2-carbonyl]amino]pentanoyl]pyrrolidine-2-carboxylate
Standard InChI InChI=1S/C19H31N3O6/c1-5-9-20-16(23)14-15(28-14)17(24)21-13(11(3)6-2)18(25)22-10-7-8-12(22)19(26)27-4/h11-15H,5-10H2,1-4H3,(H,20,23)(H,21,24)/t11-,12-,13-,14-,15-/m0/s1
Standard InChIKey VYTVGOLUTMTRTE-AMSCCUFHSA-N
SMILES CCCNC(=O)C1C(O1)C(=O)NC(C(C)CC)C(=O)N2CCCC2C(=O)OC
Appearance Solid powder
Description Ca-074Me is a selective and cell-permeable inhibitor of cathepsin B.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Ca-074Me; Ca-074Me; Ca-074Me;
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